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Experimental setup for thiothionyl fluoride
reactions
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Compound of Interest

Compound Name: Thiothiony! fluoride

Cat. No.: B15341338

Synthese von Thiothionylfluorid (SzF2)

Es gibt mehrere etablierte Methoden zur Synthese von SzF2. Eine der gebrauchlichsten
Methoden ist die Reaktion von Dischwefeldichlorid (S2Clz2) mit einem Fluoridierungsmittel wie
Kaliumfluorid (KF).

Protokoll 1.1: Synthese aus Dischwefeldichlorid und
Kaliumfluorid

Ziel: Herstellung von gasférmigem Thiothionylfluorid durch Fluorierung von Dischwefeldichlorid.

Materialien und Geréte:

Dischwefeldichlorid (SzCl2), frisch destilliert

o Kaliumfluorid (KF), getrocknet

o Reaktionsrohr (Material: Monel oder Edelstahl)

e Rohrofen, regelbar bis 200 °C

e Hochvakuumsystem (Vakuumpumpe, Manometer)

o Zwei Kuhlfallen (Dewar-Gefalie)
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o Flussiger Stickstoff (-196 °C)

¢ Inertgas (Argon oder Stickstoff)

o Auffanggefald aus Edelstahl oder Teflon fir das Produkt
Durchfihrung:

Vorbereitung des Aufbaus: Der experimentelle Aufbau wird gemald dem untenstehenden
Workflow-Diagramm montiert. Das Reaktionsrohr wird mit getrocknetem KF gefullt. Das
gesamte System muss absolut trocken sein und wird mehrmals mit Inertgas gespult und
evakuiert, um Feuchtigkeit und Luftsauerstoff zu entfernen.

Reaktion: Das Reaktionsrohr im Rohrofen wird auf ca. 150 °C erhitzt.

Einleitung der Reagenzien: S2Clz wird langsam unter Vakuum durch das erhitzte
Reaktionsrohr geleitet. Der Dampfdruck des S2Cl2 kann durch leichtes Erwarmen des
Vorratsgefal3es kontrolliert werden.

Produktauffang: Die gasférmigen Produkte, die das Reaktionsrohr verlassen, werden durch
eine erste Kihlfalle geleitet, die bei ca. -78 °C (Trockeneis/Aceton) gehalten wird, um nicht
umgesetztes S2Cl2 und héher siedende Nebenprodukte zu kondensieren. Das gewiinschte
Produkt SzF2 passiert diese Falle und wird in einer zweiten Kihlfalle bei -196 °C (flissiger
Stickstoff) als Feststoff gesammelt.

Reinigung: Das Rohprodukt in der zweiten Kihlfalle wird durch fraktionierte Kondensation im
Vakuum gereinigt. Dazu wird die Kihlfalle langsam erwéarmt und das SzFz in ein sauberes,
bei -196 °C gekuhltes Auffanggefald umkondensiert.
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Workflow flr die Sz2F2-Synthese

Vorbereitung

Reagenzien:
S2Cl2 (flissig)
KF (fest, getrocknet)

y

Reaktor (Edelstahlrohr)
mit KF fullen

y

Gesamtes System
(trocken, inert)

Reaktion &:Sammlung

Reaktor auf 150 °C
aufheizen

S2Cl2-Dampf
einleiten (Vakuum)

Y

Kihlfalle 1 (-78 °C)
(entfernt S2Clz Reste)

Kiihifalle 2 (-196 °C)

(sammelt S2F2-Rohprodukt)

Rein?ung

Fraktionierte
Kondensation
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Reaktionsbedingungen

+2 HF + H20 (Hydrolyse) + SF2

Hohe Temp./Druck
\Zersetzung

Saure-Reaktion Hydrolyse Kondensation

Produkte

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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